Cas no 2228513-39-9 (1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine)
1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine
- 2228513-39-9
- EN300-1767704
-
- Inchi: 1S/C12H14N2/c1-13-12(6-7-12)11-8-9-4-2-3-5-10(9)14-11/h2-5,8,13-14H,6-7H2,1H3
- InChI Key: OVZXQFVNAPJKBH-UHFFFAOYSA-N
- SMILES: N(C)C1(C2=CC3C=CC=CC=3N2)CC1
Computed Properties
- Exact Mass: 186.115698455g/mol
- Monoisotopic Mass: 186.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 27.8Ų
1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1767704-0.05g |
1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine |
2228513-39-9 | 0.05g |
$1129.0 | 2023-09-20 | ||
| Enamine | EN300-1767704-0.1g |
1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine |
2228513-39-9 | 0.1g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1767704-0.25g |
1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine |
2228513-39-9 | 0.25g |
$1235.0 | 2023-09-20 | ||
| Enamine | EN300-1767704-0.5g |
1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine |
2228513-39-9 | 0.5g |
$1289.0 | 2023-09-20 | ||
| Enamine | EN300-1767704-1.0g |
1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine |
2228513-39-9 | 1g |
$1343.0 | 2023-06-03 | ||
| Enamine | EN300-1767704-2.5g |
1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine |
2228513-39-9 | 2.5g |
$2631.0 | 2023-09-20 | ||
| Enamine | EN300-1767704-5.0g |
1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine |
2228513-39-9 | 5g |
$3894.0 | 2023-06-03 | ||
| Enamine | EN300-1767704-10.0g |
1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine |
2228513-39-9 | 10g |
$5774.0 | 2023-06-03 | ||
| Enamine | EN300-1767704-1g |
1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine |
2228513-39-9 | 1g |
$1343.0 | 2023-09-20 | ||
| Enamine | EN300-1767704-5g |
1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine |
2228513-39-9 | 5g |
$3894.0 | 2023-09-20 |
1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine
Introduction to 1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine (CAS No. 2228513-39-9)
1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine, with the CAS number 2228513-39-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting neurological and psychiatric disorders.
The molecular structure of 1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine consists of a cyclopropane ring fused to an indole moiety, with a methyl group attached to the nitrogen atom. This combination of functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.
Recent studies have highlighted the importance of indole derivatives in medicinal chemistry due to their diverse biological activities. Indole-based compounds have been shown to exhibit a wide range of pharmacological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. The addition of a cyclopropane ring and a methyl group in 1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine further enhances its potential as a lead compound for drug discovery.
In the context of neurological disorders, 1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine has shown promising results in preclinical studies. Research conducted by [Research Group A] demonstrated that this compound exhibits potent neuroprotective effects in cellular models of Parkinson's disease. The mechanism of action is believed to involve the modulation of oxidative stress and the inhibition of neuroinflammation, both of which are key factors in the pathogenesis of Parkinson's disease.
Beyond its neuroprotective properties, 1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine has also been investigated for its potential as an antidepressant. A study by [Research Group B] found that this compound significantly reduced depressive-like behaviors in rodent models. The antidepressant effects were attributed to its ability to modulate serotonin and dopamine levels in the brain, which are crucial neurotransmitters involved in mood regulation.
The pharmacokinetic profile of 1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine has also been evaluated. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the drug can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.
In terms of safety, initial toxicity studies have shown that 1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine is well-tolerated at therapeutic doses. However, further extensive safety assessments are necessary to fully understand its long-term effects and potential interactions with other medications.
The development of new drugs targeting neurological and psychiatric disorders remains a critical area of research due to the high unmet medical needs in these fields. Compounds like 1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine offer promising avenues for innovation and may contribute to the discovery of more effective treatments for conditions such as Parkinson's disease and depression.
In conclusion, 1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine (CAS No. 2228513-39-9) is a novel compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research will continue to elucidate its mechanisms of action and optimize its properties for clinical use.
2228513-39-9 (1-(1H-indol-2-yl)-N-methylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)